Cas no 17075-18-2 (Pyrazine,2-(methylsulfonyl)-)

• Product Name: Pyrazine,2-(methylsulfonyl)-
• CAS No: 17075-18-2
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 199980
• PubChem ID: 292489
• Update Time: 2025-04-19

Pyrazine,2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-(methylsulfonyl)-
• 2-(methylsulfonyl)Pyrazine
• 2-methylsulfonylpyrazine
• 2-Methylsulfonyl-pyrazin
• AC1L6I3R
• AC1Q6UUK
• AR-1C9508
• CTK4D3698
• methanesulfonyl-pyrazine
• Methyl-2-pyrazinyl-sulfon
• NSC158297
• SureCN2550700
• F97747
• FT-0717243
• 17075-18-2
• SCHEMBL2550700
• DTXSID80303420
• NSC-158297

• Inchi： 1S/C5H6N2O2S/c1-10(8,9)5-4-6-2-3-7-5/h2-4H,1H3
• InChI Key： HJPSMYFBAYHGOP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 158.01508
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 59.92